Cas no 1375069-29-6 ({4-4-(Piperidinocarbonyl)phenylphenyl}acetic Acid)

• Product Name: {4-4-(Piperidinocarbonyl)phenylphenyl}acetic Acid
• CAS No: 1375069-29-6
• MF: C₂₀H₂₁NO₃
• MW: 323.385645627975
• MDL: MFCD22205804
• CID: 2772231
• PubChem ID: 70699895
• Update Time: 2025-10-29

{4-4-(Piperidinocarbonyl)phenylphenyl}acetic Acid Chemical and Physical Properties

Names and Identifiers

• {4-4-(Piperidinocarbonyl)phenylphenyl}acetic Acid
• {4-[4-(Piperidinocarbonyl)phenyl]phenyl}acetic acid
• CS-0211032
• 1375069-29-6
• [1,1'-Biphenyl]-4-acetic acid, 4'-(1-piperidinylcarbonyl)-
• DTXSID20743008
• BS-20854
• [4'-(Piperidine-1-carbonyl)[1,1'-biphenyl]-4-yl]acetic acid
• 2-(4'-(Piperidine-1-carbonyl)-[1,1'-biphenyl]-4-yl)aceticacid
• 2-(4'-(Piperidine-1-carbonyl)-[1,1'-biphenyl]-4-yl)acetic acid
• MFCD22205804

• MDL： MFCD22205804
• Inchi： 1S/C20H21NO3/c22-19(23)14-15-4-6-16(7-5-15)17-8-10-18(11-9-17)20(24)21-12-2-1-3-13-21/h4-11H,1-3,12-14H2,(H,22,23)
• InChI Key： JVGUJFHLJQWVBQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C2C=CC(CC(=O)O)=CC=2)=CC=1)N1CCCCC1

Computed Properties

• Exact Mass: 323.15214353Da
• Monoisotopic Mass: 323.15214353Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on {4-4-(Piperidinocarbonyl)phenylphenyl}acetic Acid

Introduction to {4-4-(Piperidinocarbonyl)phenylphenyl}acetic Acid (CAS No. 1375069-29-6)

{4-4-(Piperidinocarbonyl)phenylphenyl}acetic Acid}, identified by its Chemical Abstracts Service Number (CAS No. 1375069-29-6), is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a piperidinocarbonyl group and phenyl rings, making it a promising candidate for various biochemical applications.

The structural composition of {4-4-(Piperidinocarbonyl)phenylphenyl}acetic Acid imparts unique chemical properties that make it valuable in the development of novel therapeutic agents. The presence of the piperidinocarbonyl moiety suggests potential interactions with biological targets, while the phenyl rings contribute to hydrophobicity and stability. These features are particularly relevant in the design of small-molecule drugs that require precise targeting and high affinity for their intended receptors.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds containing piperidinocarbonyl groups. Piperidine derivatives are well-known for their role in drug discovery due to their ability to modulate enzyme activity and receptor binding. The incorporation of this moiety into {4-4-(Piperidinocarbonyl)phenylphenyl}acetic Acid enhances its suitability for use in medicinal chemistry, particularly in the synthesis of kinase inhibitors and other enzyme-targeting agents.

Moreover, the phenylphenyl moiety in the compound's structure contributes to its solubility and bioavailability, which are critical factors in drug development. The aromatic nature of these rings also facilitates interactions with biological targets, making {4-4-(Piperidinocarbonyl)phenylphenyl}acetic Acid a versatile scaffold for further chemical modifications. Researchers have leveraged these properties to develop analogs with improved pharmacokinetic profiles and enhanced therapeutic efficacy.

Recent studies have highlighted the potential applications of {4-4-(Piperidinocarbonyl)phenylphenyl}acetic Acid in the treatment of various diseases. For instance, its structural features have been exploited in the design of compounds that target protein-protein interactions, a key mechanism in many pathological processes. Additionally, its ability to cross the blood-brain barrier has opened up possibilities for its use in central nervous system disorders.

The compound's role in drug development has also been supported by computational modeling and experimental validations. Advanced computational techniques have been used to predict how {4-4-(Piperidinocarbonyl)phenylphenyl}acetic Acid interacts with biological targets, providing insights into its mechanism of action. These studies have been complemented by experimental assays that confirm its binding affinity and functional activity.

In conclusion, {4-4-(Piperidinocarbonyl)phenylphenyl}acetic Acid (CAS No. 1375069-29-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated pharmacological potential make it a valuable tool for researchers developing new therapeutic agents. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.